4-Hydroxy-6-(3-nitrophenyl)-5-(pyridine-3-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one

• IUPAC Name: 4-hydroxy-6-(3-nitrophenyl)-5-(pyridine-3-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• InChI: InChI=1S/C17H13F3N4O5/c18-17(19,20)16(27)12(14(25)10-4-2-6-21-8-10)13(22-15(26)23-16)9-3-1-5-11(7-9)24(28)29/h1-8,12-13,27H,(H2,22,23,26)
• InChI Key: DITNEJNVBANGNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2C(C(NC(=O)N2)(C(F)(F)F)O)C(=O)C3=CN=CC=C3
• Molecular Formula: C17H13F3N4O5
• Molecular Weight: 410.30 g/mol

Description

4-Hydroxy-6-(3-nitrophenyl)-5-(pyridine-3-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one is a useful research compound. Its molecular formula is C17H13F3N4O5 and its molecular weight is 410.309. The purity is usually 95%.
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Scientific Research Applications

Molecular Complexation and Nonlinear Optics

Research has explored the use of molecular complexation strategies for designing materials with quadratic nonlinear optical behavior. Complexes formed between certain biphenyl/stilbene components and 4-substituted pyridine-1-oxides exhibit second harmonic generation (SHG) activity, demonstrating their potential in nonlinear optics. This implies that compounds with similar structural motifs could be engineered for optical applications, such as in the development of new photonic materials (M. Muthuraman et al., 2001).

Chemical Synthesis and Reactivity

Studies on the synthesis and reactivity of related compounds, such as those involving nitrophenyl and pyridine groups, have led to the discovery of various chemical transformations and new molecules. For example, research on enamines has elucidated pathways to synthesize pyridazine, oxadiazole, 1,2,3-triazole, and 4-aminopyrazole derivatives, showcasing the versatility of these groups in chemical synthesis (Tayseer A. Abdallah et al., 2007).

Coordination Polymers and Fluorescence Sensing

The development of Zn(II) based coordination polymers using carboxylate linkers and pyridyl co-linkers has been investigated for applications such as fluorescence sensing of nitroaromatics. This suggests that structurally related compounds could be applied in sensing technologies, highlighting their potential utility in detecting hazardous substances (Anoop K. Gupta et al., 2017).